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Compound of Interest

Compound Name: 2-Aminomethyl-15-crown-5

Cat. No.: B1276274 Get Quote

Technical Guide: 2-Aminomethyl-15-crown-5
CAS Number: 83585-56-2

Alternate Name: 1,4,7,10,13-Pentaoxacyclopentadecane-2-methanamine[1][2]

This technical guide provides a comprehensive overview of 2-Aminomethyl-15-crown-5, a

functionalized crown ether of significant interest to researchers in chemistry, materials science,

and drug development. The document outlines its chemical and physical properties, synthesis

and characterization, and key applications, with a focus on its role in ion recognition and

transport.

Core Properties
2-Aminomethyl-15-crown-5 is a derivative of the macrocyclic polyether 15-crown-5, featuring

a primary amine group attached to the polyether ring via a methylene bridge. This structural

modification introduces a reactive site for further functionalization while retaining the inherent

cation-binding capabilities of the crown ether macrocycle.

Physicochemical Data
The key physicochemical properties of 2-Aminomethyl-15-crown-5 are summarized in the

table below. These properties are essential for its handling, storage, and application in various

experimental settings.
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Property Value Source(s)

CAS Number 83585-56-2 [1][2][3]

Molecular Formula C₁₁H₂₃NO₅ [1][2][3]

Molecular Weight 249.30 g/mol [2][3]

Appearance Colorless to light brown liquid Chem-Impex

Boiling Point 115 °C at 0.08 mmHg [3]

Density 1.134 g/mL at 25 °C [3]

Refractive Index n20/D 1.48 [3]

Flash Point 113 °C (closed cup) [3]

Purity ≥94% [1][2]

Structural Information
Identifier String

SMILES NCC1COCCOCCOCCOCCO1

InChI
1S/C11H23NO5/c12-9-11-10-16-6-5-14-2-1-13-

3-4-15-7-8-17-11/h11H,1-10,12H2

InChIKey AGNCFNQAIMILOU-UHFFFAOYSA-N

Synthesis and Characterization
While a detailed, step-by-step synthesis protocol for 2-Aminomethyl-15-crown-5 is not

extensively documented in publicly available literature, a general synthetic strategy can be

inferred from the synthesis of other aminomethyl crown ethers. A plausible route involves the

conversion of the more readily available 2-Hydroxymethyl-15-crown-5.

Generalized Synthesis Protocol
The synthesis of 2-Aminomethyl-15-crown-5 can be envisioned as a two-step process

starting from 2-Hydroxymethyl-15-crown-5:
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Conversion of the Hydroxyl Group to a Good Leaving Group: The hydroxyl group of 2-

Hydroxymethyl-15-crown-5 is first converted into a better leaving group, for example, by

tosylation or mesylation, to facilitate nucleophilic substitution.

Nucleophilic Substitution with an Azide or Phthalimide: The resulting tosylated or mesylated

intermediate is then reacted with a nitrogen nucleophile, such as sodium azide or potassium

phthalimide.

Reduction to the Primary Amine: In the final step, the azide or phthalimide group is reduced

to the primary amine. For an azide intermediate, this is typically achieved through catalytic

hydrogenation (e.g., using H₂/Pd-C) or with a reducing agent like lithium aluminum hydride

(LiAlH₄). For a phthalimide intermediate, the Gabriel synthesis using hydrazine is a common

method.

Characterization Protocols
The identity and purity of synthesized 2-Aminomethyl-15-crown-5 would be confirmed using

standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for

the protons of the crown ether ring, the methylene bridge, and the amine group. The

integration of these signals would confirm the ratio of protons in the molecule.

¹³C NMR: The carbon NMR spectrum would provide information on the number and

chemical environment of the carbon atoms in the molecule, further confirming its structure.

Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands

for the N-H stretching of the primary amine (typically in the region of 3300-3500 cm⁻¹), C-H

stretching of the alkyl groups, and the C-O-C stretching of the ether linkages.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound. The fragmentation pattern observed in the mass spectrum can also

provide structural information.

Applications in Research and Development
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2-Aminomethyl-15-crown-5 is a versatile molecule with applications stemming from its ability

to selectively bind cations and the presence of a reactive primary amine group.

Ion-Selective Electrodes
A significant application of 2-Aminomethyl-15-crown-5 is in the fabrication of ion-selective

electrodes (ISEs). The crown ether moiety acts as an ionophore, selectively binding specific

cations within a polymeric membrane. The aminomethyl group provides a convenient handle

for covalently attaching the crown ether to the polymer backbone or for modifying its

lipophilicity, which can enhance the electrode's performance and longevity.

The diagram below illustrates the general workflow for creating a polymer membrane-based

ion-selective electrode using an aminomethyl-functionalized crown ether.
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Workflow for Ion-Selective Electrode Fabrication

Membrane Cocktail Preparation

Membrane Casting and Electrode Assembly

Electrode Conditioning and Calibration
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Caption: Workflow for Ion-Selective Electrode Fabrication.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1276274?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Complexation Chemistry and Ion Transport
The crown ether cavity of 2-Aminomethyl-15-crown-5 is particularly suited for complexing with

cations of a specific size, such as Na⁺. This selective binding is fundamental to its use in

various separation and extraction processes. The aminomethyl group can be used to

immobilize the crown ether onto a solid support for chromatographic applications or to create

more complex molecular architectures for targeted ion transport across membranes.

The following diagram illustrates the principle of selective cation binding by 2-Aminomethyl-
15-crown-5, which is the basis for its function in ion transport and sensing.

Mechanism of Selective Cation Binding
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubs.acs.org/doi/abs/10.1021/jo00147a025
https://www.scbt.com/p/2-aminomethyl-15-crown-5-83585-56-2
https://www.sigmaaldrich.com/HK/zh/product/aldrich/388416
https://www.benchchem.com/product/b1276274#2-aminomethyl-15-crown-5-cas-number-and-properties
https://www.benchchem.com/product/b1276274#2-aminomethyl-15-crown-5-cas-number-and-properties
https://www.benchchem.com/product/b1276274#2-aminomethyl-15-crown-5-cas-number-and-properties
https://www.benchchem.com/product/b1276274#2-aminomethyl-15-crown-5-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1276274?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

